Cas no 29504-89-0 (3-(Octylamino)propionitrile)

• Product Name: 3-(Octylamino)propionitrile
• CAS No: 29504-89-0
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• MDL: MFCD00060313
• CID: 275822
• PubChem ID: 122399
• Update Time: 2025-08-02

3-(Octylamino)propionitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-(octylamino)-
• 3-(octylamino)propanenitrile
• 3-(Octylamino)propionitrile
• 3-Octylamino-propionitril
• 3-Octylamino-propionsaeure-nitril
• DTXSID80183704
• N-(2-CYANOETHYL)OCTYLAMINE
• 29504-89-0
• AKOS009026906
• MFCD00060313
• 6UF63IQW5X
• 3-(Octylamino)propanenitrile #
• FS-3950
• AFXXFNVAHYRPIZ-UHFFFAOYSA-N
• EINECS 249-669-2
• Propanenitrile, 3-(octylamino)-
• AI3-20447
• 3-(Octylamino)propiononitrile
• J-017550
• A819940
• FT-0638857
• SCHEMBL3167746
• NS00028720
• UNII-6UF63IQW5X

• MDL： MFCD00060313
• Inchi： 1S/C11H22N2/c1-2-3-4-5-6-7-10-13-11-8-9-12/h13H,2-8,10-11H2,1H3
• InChI Key： AFXXFNVAHYRPIZ-UHFFFAOYSA-N
• SMILES： N(CCC#N)CCCCCCCC

Computed Properties

• Exact Mass: 182.17800
• Monoisotopic Mass: 182.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų

Experimental Properties

• Density: 0,86 g/cm3
• Boiling Point: 117-120°C 1mm
• PSA: 35.82000
• LogP: 3.24108

Additional information on 3-(Octylamino)propionitrile

Introduction to 3-(Octylamino)propionitrile (CAS No. 29504-89-0)

3-(Octylamino)propionitrile, also known by its CAS registry number CAS No. 29504-89-0, is a versatile organic compound with significant applications in various industries. This compound is a nitrile derivative featuring an octylamine group attached to a propionitrile backbone. Its chemical structure, comprising a nitrile functional group (-CN) and an octylamine substituent, contributes to its unique chemical properties and reactivity.

The synthesis of 3-(Octylamino)propionitrile typically involves the reaction of propiononitrile with octylamine under specific conditions, such as heat or catalysis, to form the amine-substituted nitrile. This compound is known for its stability and reactivity, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its potential in the development of advanced materials, including polymers and surfactants.

In terms of physical properties, 3-(Octylamino)propionitrile is a liquid at room temperature with a characteristic odor. Its boiling point and melting point are consistent with those of similar nitriles, making it suitable for use in various chemical processes that require controlled thermal conditions. The compound's solubility in common organic solvents further enhances its utility in laboratory and industrial settings.

One of the most promising applications of CAS No. 29504-89-0 lies in its role as a precursor for the synthesis of biodegradable polymers. Recent research has demonstrated that this compound can be polymerized to form materials with excellent mechanical properties and environmental compatibility. These polymers have potential applications in packaging, textiles, and biomedical devices, where biodegradability is a critical factor.

Beyond polymer synthesis, 3-(Octylamino)propionitrile has also been explored for its potential in drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it a candidate for targeted drug delivery applications. Additionally, the compound has shown promise in catalytic processes, where it can act as a ligand or catalyst in organic transformations.

The latest advancements in green chemistry have further underscored the importance of compounds like CAS No. 29504-89-0. Researchers are increasingly focusing on sustainable methods for synthesizing and utilizing this compound, with an emphasis on reducing waste and improving energy efficiency. These efforts align with global initiatives aimed at promoting environmentally friendly chemical practices.

In conclusion, 3-(Octylamino)propionitrile, identified by its CAS number CAS No. 29504-89-0, is a multifaceted compound with a wide range of applications across various industries. Its unique chemical properties and versatility make it an essential component in modern chemical synthesis and material science. As research continues to uncover new uses and improve existing processes, this compound is poised to play an even greater role in shaping the future of sustainable chemistry.